Cas no 170511-53-2 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one)
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)chromen-4-one
- 4H-1-Benzopyran-4-one, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-
- 3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4h-chromen-4-one
- 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one
-
- MDL: MFCD00525495
- Inchi: 1S/C18H11F3O5/c19-18(20,21)17-15(9-1-4-12-14(7-9)25-6-5-24-12)16(23)11-3-2-10(22)8-13(11)26-17/h1-4,7-8,22H,5-6H2
- InChI Key: WMEJTSIDRSRUHK-UHFFFAOYSA-N
- SMILES: C1(C(F)(F)F)OC2=CC(O)=CC=C2C(=O)C=1C1=CC=C2OCCOC2=C1
Computed Properties
- Exact Mass: 364.05585793g/mol
- Monoisotopic Mass: 364.05585793g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 602
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 65Ų
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-302857-0.05g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one |
170511-53-2 | 90% | 0.05g |
$66.0 | 2023-09-06 | |
| Enamine | EN300-302857-0.1g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one |
170511-53-2 | 90% | 0.1g |
$98.0 | 2023-09-06 | |
| Enamine | EN300-302857-0.25g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one |
170511-53-2 | 90% | 0.25g |
$142.0 | 2023-09-06 | |
| Enamine | EN300-302857-0.5g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one |
170511-53-2 | 90% | 0.5g |
$271.0 | 2023-09-06 | |
| Enamine | EN300-302857-1.0g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one |
170511-53-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-302857-2.5g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one |
170511-53-2 | 90% | 2.5g |
$726.0 | 2023-09-06 | |
| Enamine | EN300-302857-5.0g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one |
170511-53-2 | 5.0g |
$1075.0 | 2023-02-26 | ||
| Enamine | EN300-302857-10.0g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one |
170511-53-2 | 10.0g |
$1593.0 | 2023-02-26 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341320-50mg |
3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4h-chromen-4-one |
170511-53-2 | 95% | 50mg |
¥1782 | 2023-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341320-100mg |
3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4h-chromen-4-one |
170511-53-2 | 95% | 100mg |
¥2116 | 2023-02-26 |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one
Exploring 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one (CAS No. 170511-53-2): Properties, Applications, and Research Insights
The compound 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one (CAS 170511-53-2) represents an intriguing chromen-4-one derivative with a unique structural framework combining benzodioxin and trifluoromethyl moieties. This molecular architecture has attracted significant attention in pharmaceutical and materials science research due to its potential bioactivity and physicochemical properties. The presence of both electron-donating hydroxyl groups and electron-withdrawing trifluoromethyl groups creates interesting electronic characteristics that influence its behavior in various applications.
Recent studies highlight growing interest in fluorinated chromone derivatives like 170511-53-2, particularly as researchers investigate novel compounds for therapeutic applications. The benzodioxin-chromone hybrid structure demonstrates potential in modulating biological pathways, with particular relevance to current research trends in targeted small molecule development. Its molecular weight of 364.28 g/mol and balanced lipophilicity make it suitable for further pharmacological exploration, though comprehensive clinical studies would be required to validate any medicinal applications.
The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one typically involves multi-step organic reactions, with researchers focusing on optimizing yield and purity. Analytical characterization using HPLC, mass spectrometry, and NMR confirms the compound's structure and purity, essential for research applications. The chromone core contributes to its UV-visible absorption characteristics, while the trifluoromethyl group enhances metabolic stability—a property highly valued in modern drug discovery paradigms.
In material science applications, this compound's extended π-conjugated system shows promise for organic electronic applications. The benzodioxin moiety may contribute to enhanced charge transport properties, making derivatives of CAS 170511-53-2 potentially useful in developing novel organic semiconductors or light-emitting materials. Researchers are particularly interested in how the hydroxy and trifluoromethyl substituents affect intermolecular interactions in solid-state structures.
From a commercial perspective, 170511-53-2 serves primarily as a research chemical for academic and industrial laboratories. Suppliers typically offer it in milligram to gram quantities with >95% purity, catering to medicinal chemistry programs and materials research. The compound's price reflects its specialized nature and the complexity of its synthesis, with current market demand driven by pharmaceutical companies exploring new chemical entities and universities conducting fundamental research on heterocyclic compounds.
Environmental and safety considerations for 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment including gloves and eye protection is recommended when handling this compound. Disposal should comply with institutional guidelines for organic research chemicals, with particular attention to potential environmental persistence of the trifluoromethyl group.
Future research directions for this compound may explore its potential as a pharmacophore in drug discovery, particularly in areas where chromone derivatives have shown historical activity. The combination of benzodioxin and fluorinated chromone structures presents opportunities for structure-activity relationship studies. Additionally, materials scientists continue to investigate such π-conjugated systems for advanced applications in organic electronics and photonic devices, where the unique electronic properties of 170511-53-2 could prove valuable.
For researchers seeking 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one, verification of CAS 170511-53-2 through multiple analytical techniques is recommended to ensure compound identity. The scientific literature contains limited but growing references to this specific compound, suggesting emerging interest in its properties and potential applications across chemistry and related disciplines.
170511-53-2 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)